1-Chloroethyl 2,5,8,11,14-pentaoxahexadecan-16-yl carbonate

• Molecular Formula: C14H27ClO8
• Molecular Weight: 358.81 g/mol
• IUPAC Name: 1-chloroethyl 2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethyl carbonate
• InChI: InChI=1S/C14H27ClO8/c1-13(15)23-14(16)22-12-11-21-10-9-20-8-7-19-6-5-18-4-3-17-2/h13H,3-12H2,1-2H3
• InChI Key: DWTQKHPYMSAXTR-UHFFFAOYSA-N
• Canonical SMILES: CC(OC(=O)OCCOCCOCCOCCOCCOC)Cl

Description

1-Chloroethyl 2,5,8,11,14-pentaoxahexadecan-16-yl carbonate is a useful research compound. Its molecular formula is C14H27ClO8 and its molecular weight is 358.81 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a manner similar to the method described in Example 3, 1-chloroethyl chloroformate was reacted with pentaethylene glycol monomethyl ether (TCI) and pyridine in methylene chloride at −78° C. for 3 h to give 1-chloroethyl 2,5,8,11,14-pentaoxahexadecan-16-yl carbonate. This was then reacted with 4-((2R,3S,4R,5S)-3-(3-chloro-2-fluorophenyl)-4-(4-chloro-2-fluorophenyl)-4-cyano-5-neopentylpyrrolidine-2-carboxamido)-3-methoxybenzoic acid in the presence of cesium carbonate in dimethylformamide overnight to give, after flash chromatography purification (hexane/ethyl acetate, 80/20 to 20/80), 4-{[(2R,3S,4R,5S)-3-(3-chloro-2-fluoro-phenyl)-4-(4-chloro-2-fluoro-phenyl)-4-cyano-5-(2,2-dimethyl-propyl)-pyrrolidine-2-carbonyl]-amino}-3-methoxy-benzoic acid 1-[2-(2-{2-[2-(2-methoxy-ethoxy)-ethoxy]-ethoxy}-ethoxy)-ethoxycarbonyloxy]-ethyl ester as a white solid. LCMS (ES+) m/z calcd. for C45H56Cl2F2N3O12 [(M+H)+]: 938, found: 938.